Cas no 17627-43-9 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)

• Product Name: 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
• CAS No: 17627-43-9
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 189725
• PubChem ID: 14350
• Update Time: 2025-04-19

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Chemical and Physical Properties

Names and Identifiers

• 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
• 4,12,12-trimethyl-9-methylene-5-oxatricyclo[8.2.0.04,6]dodecane
• 4,12,12-Trimethyl-9-methylene-5-oxatricyclo(8.2.0.04,6)dodecane
• 5-Oxatricyclo(8.2.0.04,6)dodecane, 4,12,12-trimethyl-9-methylene-
• Einecs 241-609-3
• .beta.-Caryophyllene epoxide
• (10S,1R,4R,6R)-4,12,12-trimethyl-9-methylene-5-oxatricyclo[8.2.0.0<4,6>]dodeca ne
• NS00101167
• SY011401
• 13877-94-6
• Caryophyllene a-oxide
• 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.0~4,6~]dodecane
• AKOS024282622
• 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.04,6]dodecane
• Caryophyllene epoxide
• 5-Oxatricyclo[8.2.0.0(4,6)-]dodecane, 4,12,12-trimethyl-9-methylene-, [1R-(1R*,4R*,6R*,10S*)]-
• 5-Oxatricyclo[8.2.0.04,6]dodecane, 4,12,12-trimethyl-9-methylene-
• SCHEMBL1532444
• NVEQFIOZRFFVFW-UHFFFAOYSA-N
• 17627-43-9
• 4,12,12-TRIMETHYL-9-METHYLIDENE-5-OXATRICYCLO[8.2.0.0?,?]DODECANE
• Caryophyllene oxyde
• Caryophylene oxide
• EINECS 237-642-8
• VS-12369
• FT-0623501
• 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
• 4,11,11-Trimethyl-8-methylene-5-oxatricyclo(8.2.0.0(4,6))dodecane, (1R,4R,6R,10S)-
• Isocaryophyllene, oxide
• (-)-5-Oxatricyclo[8.2.0.0(4,6)]dodecane,4,12,12-trimethyl-9-methylene-, [1R-(1R*,4R*,6R*,10S*)]-
• DTXSID50859585
• CHEBI:156179
• 4,5-Epoxy-4,11,11-trimethyl-8-methylenebicyclo(7.2.0)undecane
• NS00012081
• Q67879768
• (-)-.beta.-Caryophyllene oxide
• Caryophyllene alpha-oxide
• 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.0^{4,6}]dodecane

• Inchi： 1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
• InChI Key： NVEQFIOZRFFVFW-UHFFFAOYSA-N
• SMILES： O1C2CCC(=C)C3CC(C)(C)C3CCC12C

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 3.6

Experimental Properties

• Density: 0.98
• Boiling Point: 279.7°Cat760mmHg
• Flash Point: 119.7°C
• PSA: 12.53

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